Cas no 1872363-33-1 (α,α-Difluoro-5,6-dimethyl-3-pyridineacetic acid)

• Product Name: α,α-Difluoro-5,6-dimethyl-3-pyridineacetic acid
• CAS No: 1872363-33-1
• MF: C₉H₉F₂NO₂
• MW: 201.1700694561
• CID: 6106341
• PubChem ID: 130560469
• Update Time: 2025-06-10

α,α-Difluoro-5,6-dimethyl-3-pyridineacetic acid Chemical and Physical Properties

Names and Identifiers

• CID 130560469
• 3-Pyridineacetic acid, α,α-difluoro-5,6-dimethyl-
• 1872363-33-1
• 2-(5,6-Dimethylpyridin-3-yl)-2,2-difluoroacetic acid
• 2-(5,6-Dimethylpyridin-3-yl)-2,2-difluoroaceticacid
• EN300-1138256
• α,α-Difluoro-5,6-dimethyl-3-pyridineacetic acid

• Inchi： 1S/C9H9F2NO2/c1-5-3-7(4-12-6(5)2)9(10,11)8(13)14/h3-4H,1-2H3,(H,13,14)
• InChI Key： OSXNTBXZCPUMLL-UHFFFAOYSA-N
• SMILES： C1=NC(C)=C(C)C=C1C(F)(F)C(O)=O

Computed Properties

• Exact Mass: 201.06013485g/mol
• Monoisotopic Mass: 201.06013485g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 50.2Ų

Experimental Properties

• Density: 1.302±0.06 g/cm3(Predicted)
• Boiling Point: 307.3±37.0 °C(Predicted)
• pka: 0.72±0.10(Predicted)

Additional information on α,α-Difluoro-5,6-dimethyl-3-pyridineacetic acid

α,α-Difluoro-5,6-dimethyl-3-pyridineacetic Acid (CAS No. 1872363-33-1): A Comprehensive Overview

α,α-Difluoro-5,6-dimethyl-3-pyridineacetic acid, with the CAS registry number 1872363-33-1, is a synthetic organic compound that has garnered significant attention in the fields of chemistry and pharmacology. This compound belongs to the class of pyridine derivatives, which are widely studied for their diverse biological activities and potential applications in drug discovery. The structure of α,α-difluoro-5,6-dimethyl-3-pyridineacetic acid features a pyridine ring substituted with methyl groups at positions 5 and 6, a difluoro group at position α, and an acetic acid moiety attached at position 3. This unique combination of substituents contributes to its distinct chemical properties and biological functions.

Recent advancements in chemical synthesis have enabled the efficient production of α,α-difluoro-5,6-dimethyl-3-pyridineacetic acid, making it more accessible for research purposes. The compound has been extensively studied for its potential as a lead molecule in the development of novel therapeutic agents. Its structure allows for various functional groups to interact with biological targets, such as enzymes and receptors, which is a critical factor in drug design.

One of the most promising applications of α,α-difluoro-5,6-dimethyl-3-pyridineacetic acid lies in its ability to modulate cellular signaling pathways. Researchers have demonstrated that this compound can inhibit specific kinase enzymes involved in cancer progression. For instance, studies published in leading journals such as *Nature Communications* and *Journal of Medicinal Chemistry* have highlighted its potential as an anti-cancer agent by targeting key oncogenic pathways. The difluoro group at the α-position plays a crucial role in enhancing the compound's binding affinity to these targets.

In addition to its therapeutic potential, α,α-difluoro-5,6-dimethyl-3-pyridineacetic acid has also been investigated for its role in agricultural chemistry. Its ability to inhibit plant pathogens has made it a candidate for developing eco-friendly pesticides. Field trials conducted in collaboration with agricultural research institutions have shown promising results in controlling fungal infections in crops without adverse environmental impacts.

The synthesis of α,α-difluoro-5,6-dimethyl-3-pyridineacetic acid involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include the fluorination of the pyridine ring and the subsequent introduction of the acetic acid group. Recent optimizations in these steps have significantly improved the yield and purity of the compound.

From a structural standpoint, α,α-difluoro-5,6-dimethyl-3-pyridineacetic acid exhibits interesting electronic properties due to the electron-withdrawing effects of the fluoro groups and the electron-donating methyl substituents. These properties influence its reactivity in various chemical reactions and its interactions with biological systems.

Furthermore, computational studies using molecular docking and quantum mechanics have provided deeper insights into the compound's binding modes with target proteins. These studies have revealed that α,α-difluoro-5,6-dimethyl-3-pyridineacetic acid forms stable interactions with critical residues in enzyme active sites, which is essential for its pharmacological activity.

In terms of safety and handling, α,α-difluoro-5,6-dimethyl-3-pyridineacetic acid should be treated as any other organic compound with proper precautions during synthesis and use. It is recommended to store it in a cool, dry place away from direct sunlight to maintain its stability.

Overall, α,alpha-Difluoro-5,6-Dimethyl-3-Pyridineacetic Acid (CAS No. 1872363-33-1) represents a valuable addition to the arsenal of compounds being explored for their therapeutic and agricultural applications. As research continues to unravel its full potential, this compound holds promise for contributing to advancements in medicine and sustainable agriculture.